Cas no 865659-96-7 (ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate)

• Product Name: ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate
• CAS No: 865659-96-7
• MW: 269.319g/mol
• CID: 4662144
• Update Time: 2025-06-08

ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOL-5-YL)-3-OXOPROPANOATE
• ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate

Computed Properties

• Exact Mass: 269.083
• Monoisotopic Mass: 269.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Additional information on ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate

Comprehensive Overview of Ethyl 3-{2-[(E)-[(Dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate (CAS No. 865659-96-7)

Ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate (CAS No. 865659-96-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and oxopropanoate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a dimethylamino substituent, contributes to its reactivity and potential applications in drug discovery and development.

In recent years, the demand for heterocyclic compounds like ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance and chronic diseases. The compound's CAS No. 865659-96-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate involves multi-step organic reactions, often starting from thiazole derivatives and β-keto esters. Its E-configuration around the imine bond is critical for its stability and interaction with biological targets. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity, ensuring its suitability for high-value applications.

From an industrial perspective, CAS No. 865659-96-7 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, manufacturers are exploring eco-friendly routes to produce this compound. Topics like catalyst optimization and solvent-free reactions are hotly debated in forums and scientific literature, highlighting the compound's alignment with modern chemical trends.

Beyond its synthetic utility, ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate has also been investigated for its structure-activity relationships (SAR) in drug design. Computational chemists frequently model its interactions with enzymes and receptors, leveraging molecular docking and QSAR studies to predict its efficacy. These efforts are part of a broader push toward rational drug design, a topic dominating pharmaceutical conferences and patent filings.

In summary, ethyl 3-{2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazol-5-yl}-3-oxopropanoate (CAS No. 865659-96-7) represents a compelling case study in the intersection of organic chemistry and life sciences. Its multifaceted applications, from medicinal chemistry to material science, underscore its importance in both academic and industrial settings. As research continues to evolve, this compound is poised to remain a key player in the development of next-generation therapeutics and functional materials.